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Compound Name:
Ethyl 1-methyl-4-

oxocyclohexanecarboxylate

Cat. No.: B182229 Get Quote

Technical Guide: Ethyl 1-methyl-4-
oxocyclohexanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a substituted cyclohexanone derivative with

the chemical formula C₁₀H₁₆O₃. This document provides a comprehensive overview of its

physical state and appearance, supported by available data and standardized experimental

protocols for property determination.

Physical State and Appearance
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a liquid at standard temperature and

pressure.[1] Its appearance is generally described as a colorless to yellow or pale yellow to

yellow-brown liquid.[1][2]

Quantitative Physical Data
The following table summarizes the key physical properties of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate. It is important to note that some of the available data are

predicted values.
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Property Value Source

Molecular Formula C₁₀H₁₆O₃ [1][2][3]

Molecular Weight 184.23 g/mol [1][3]

Physical State Liquid [1]

Appearance Colorless to Yellow Liquid [1]

Boiling Point (Predicted) 274.7 ± 28.0 °C at 760 Torr [1]

Density (Predicted) 1.113 ± 0.06 g/cm³ at 20 °C [1]

CAS Number 147905-77-9 [1][2][3]

Experimental Protocols for Physical Property
Determination
While specific experimental data for Ethyl 1-methyl-4-oxocyclohexanecarboxylate is limited,

the following are detailed, standard methodologies for determining the key physical properties

of a liquid organic compound.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)
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Sample of Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the sample.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The apparatus is heated gently.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (density bottle) or a graduated cylinder and an analytical balance

Water bath for temperature control

Sample of Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Procedure using a Graduated Cylinder and Balance:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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A known volume of the liquid is added to the graduated cylinder. The volume is read from the

bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

For higher accuracy, a pycnometer should be used, and the measurements should be

repeated to obtain an average value. The temperature at which the measurement is made

should be recorded.

Logical Workflow
The following diagram illustrates a typical workflow for the characterization of the physical

properties of a liquid chemical sample like Ethyl 1-methyl-4-oxocyclohexanecarboxylate.
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Sample Acquisition & Preparation

Physical Property Determination

Data Analysis & Reporting
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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